Cas no 157327-49-6 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride)

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride structure

157327-49-6 structure

Product Name:5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride

CAS No:157327-49-6

MF:C₇H₁₁Cl₂N₃

MW:208.088339090347

MDL:MFCD09999161

CID:107744

PubChem ID:19883247

Update Time:2025-04-18

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine dihydrochloride
- 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- 5,6,7,8-tetrahydro-Pyrido[4,3-d]pyrimidine dihydrochloride
- 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
- Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-, hydrochloride (1:2)
- 5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE 2HCL
- 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine DiHCl
- 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride
- 5,6,7,8-Tetrahydropyridino[4,3-d]pyrimidine hydrochloride
- PB13144
- RP26395
- SY025899
- AB0022532
- W3415
- ST24023673
- 327T496
- 5
- FT-0648411
- AKOS015919474
- J-516502
- EN300-239554
- DS-0354
- CS-W003720
- 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;dihydrochloride
- MFCD09999161
- 157327-49-6
- 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidinedihydrochloride
- 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine dihydrochloride, 97%
- Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-, hydrochloride (1:2)
- F2167-0212
- DB-012903
- MDL： MFCD09999161
- Inchi： 1S/C7H9N3.2ClH/c1-2-8-3-6-4-9-5-10-7(1)6;;/h4-5,8H,1-3H2;2*1H
- InChI Key： WLSBRWTXCPUJMN-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1CC2C=NC=NC=2CC1

Computed Properties

Exact Mass: 135.08000
Monoisotopic Mass: 207.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 115
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.8

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 307.6℃ at 760 mmHg
Flash Point: No data available
PSA: 37.81000
LogP: 0.45110
Vapor Pressure: No data available

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181984-1g	5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	1g	$165.24	2022-04-02
Alichem	A029181984-5g	5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	5g	$454.41	2022-04-02
Alichem	A029181984-10g	5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	10g	$709.67	2022-04-02
TRC	T796843-25mg	5,6,7,8-Tetrahydropyrido[4,3-D]pyrimidine Dihydrochloride	157327-49-6		25mg	$ 50.00	2022-06-02
TRC	T796843-50mg	5,6,7,8-Tetrahydropyrido[4,3-D]pyrimidine Dihydrochloride	157327-49-6		50mg	$ 65.00	2022-06-02
TRC	T796843-250mg	5,6,7,8-Tetrahydropyrido[4,3-D]pyrimidine Dihydrochloride	157327-49-6		250mg	$ 185.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR462-200mg	5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	200mg	179.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR462-50mg	5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	50mg	78.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR462-1g	5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	1g	896.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XR462-250mg	5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride	157327-49-6	95%	250mg	273CNY	2021-05-07

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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Cas no 157327-49-6 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride)

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Security Information

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Pricemore >>

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride Related Literature

Related Categories

157327-49-6 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidine dihydrochloride) Related Products